Flucopride

• Molecular Formula: C22H33FN2O2
• Molecular Weight: 376.5 g/mol
• InChI: InChI=1S/C22H33FN2O2/c1-27-22-14-20(24)19(23)13-18(22)21(26)8-7-16-9-11-25(12-10-16)15-17-5-3-2-4-6-17/h13-14,16-17H,2-12,15,24H2,1H3
• InChIKey: PXUUPGSNIMQISW-UHFFFAOYSA-N

Flucopride – Dual AChE Inhibitor and 5-HT₄R Partial Agonist

Flucopride (CAS 1639925-34-0, C₂₂H₃₃FN₂O₂, MW 376.51) is a rationally designed multi-target-directed ligand (MTDL) belonging to the 'copride' family. It was developed through a systematic structure–activity relationship (SAR) program in which the chlorine atom of the first-in-class compound donecopride was replaced by fluorine, yielding a potent, dual-acting agent that simultaneously inhibits human acetylcholinesterase (hAChE; IC₅₀ = 24 nM) and acts as a partial agonist at the human serotonin 5-HT₄ receptor (5-HT₄R; Kᵢ = 9.6 nM) [1]. Flucopride has demonstrated both antiamnesiant and promnesiant properties in murine behavioral models, positioning it as a preclinical candidate for Alzheimer's disease research [1].

Tool Compound Dual AChE inhibitor / 5-HT₄R partial agonist for Alzheimer's disease pathway research

In Vivo Context Published scopolamine-challenge and novel object recognition behavioral endpoints in mice

SAR Benchmark Fluorine-substituted reference within the copride chemotype for halogen SAR studies

• [1] Rochais C, Lecoutey C, Lalut J, Davis A, Duval E, Gaven F, Largillière S, Née G, Corvaisier S, Sopkova de Oliveira Santos J, Since M, Freret T, Legrand R, Callizot N, Claeysen S, Boulouard M, Dallemagne P. Synthesis, in vitro and in vivo biological evaluation of novel dual compounds targeting both acetylcholinesterase and serotonergic 5-HT₄ receptors with potential interest in the treatment of Alzheimer's disease. Eur J Med Chem. 2024 Dec 15;280:116975. View Source

Why Flucopride Cannot Be Replaced

The copride family, including flucopride, was explicitly designed as a pleiotropic MTDL class, integrating acetylcholinesterase inhibition with 5-HT₄ receptor activation in a single molecular entity [1]. Substituting flucopride with a pure AChE inhibitor such as donepezil forfeits the 5-HT₄R-mediated promotion of non-amyloidogenic APP processing (sAPPα release), which is hypothesized to exert a disease-modifying effect [2]. Conversely, substituting flucopride with a selective 5-HT₄R agonist such as RS67333—which exhibits only submicromolar AChE inhibitory activity (IC₅₀ ≈ 403 nM)—sacrifices the potent cholinergic restoration that flucopride provides [2]. Even within the copride family, structural modifications (e.g., halogen substitution) profoundly alter drugability parameters; flucopride's fluorine substitution was specifically identified as conferring superior pharmacological properties relative to other halogen analogs, making inter-compound substitution scientifically unsound [1].

Pure AChE inhibitor Donepezil lacks 5-HT₄R-mediated non-amyloidogenic APP processing engagement, limiting dual-mechanism pathway research.

Selective 5-HT₄R agonist RS67333 shows submicromolar AChE inhibition, losing the nanomolar cholinergic component required for MTDL study design.

Other copride analogs Halogen substitution (Cl vs. F) shifts drugability profile; inter-compound replacement may alter pharmacological readout.

• [1] Rochais C, Lecoutey C, Lalut J, Davis A, Duval E, Gaven F, Largillière S, Née G, Corvaisier S, Sopkova de Oliveira Santos J, Since M, Freret T, Legrand R, Callizot N, Claeysen S, Boulouard M, Dallemagne P. Synthesis, in vitro and in vivo biological evaluation of novel dual compounds targeting both acetylcholinesterase and serotonergic 5-HT₄ receptors with potential interest in the treatment of Alzheimer's disease. Eur J Med Chem. 2024 Dec 15;280:116975. View Source
• [2] Lecoutey C, Hedou D, Freret T, Giannoni P, Gaven F, Since M, Bouet V, Ballandonne C, Corvaisier S, Fréon AM, Mignani S, Cresteil T, Boulouard M, Claeysen S, Rochais C, Dallemagne P. Design of donecopride, a dual serotonin subtype 4 receptor agonist/acetylcholinesterase inhibitor with potential interest for Alzheimer's disease treatment. Proc Natl Acad Sci U S A. 2014 Sep 9;111(36):E3825-30. View Source

Flucopride Comparative Evidence

AChE/BuChE Selectivity Profile

Flucopride exhibits approximately 258-fold selectivity for human AChE over equine butyrylcholinesterase (BuChE), with an hAChE IC₅₀ of 24 nM compared to an eqBuChE IC₅₀ of 6,200 nM [1] . This selectivity ratio (BuChE IC₅₀ / AChE IC₅₀ ≈ 258) is numerically comparable to that of its parent compound donecopride (hAChE IC₅₀ = 16 nM; eqBuChE IC₅₀ = 3,530 nM; ratio ≈ 221) [2], while both substantially exceed the selectivity of donepezil (hAChE IC₅₀ = 6 nM; eqBuChE IC₅₀ = 7,000 nM; ratio ≈ 1,167) [2]. Notably, flucopride's absolute BuChE IC₅₀ (6,200 nM) is approximately 1.8-fold higher (i.e., weaker BuChE inhibition) than donecopride's BuChE IC₅₀ (3,530 nM), potentially reducing peripheral cholinergic off-target interactions mediated by BuChE [1] .

AChE/BuChE selectivity

Reported

Flucopride: BuChE IC₅₀ = 6,200 nM, selectivity ratio ≈ 258 (hAChE IC₅₀ = 24 nM). Donecopride ratio ≈ 221; donepezil ratio ≈ 1,167.

Supports BuChE selectivity context; weaker BuChE inhibition vs. donecopride.

Cross-study comparable; equine BuChE assay.

Evidence Dimension	AChE/BuChE selectivity ratio and absolute BuChE inhibition potency
Target Compound Data	Flucopride: hAChE IC₅₀ = 24 nM; eqBuChE IC₅₀ = 6,200 nM; selectivity ratio ≈ 258
Comparator Or Baseline	Donecopride: hAChE IC₅₀ = 16 nM; eqBuChE IC₅₀ = 3,530 nM; selectivity ratio ≈ 221. Donepezil: hAChE IC₅₀ = 6 nM; eqBuChE IC₅₀ = 7,000 nM; ratio ≈ 1,167.
Quantified Difference	Flucopride's BuChE IC₅₀ is 1.8-fold higher (weaker BuChE inhibition) than donecopride's; selectivity ratio (258) is higher than donecopride's (221) but lower than donepezil's (1,167).
Conditions	Human recombinant AChE and equine BuChE enzymatic assays (Ellman's method); data from two independent studies using comparable assay conditions [1] [2]

Why This Matters

Higher BuChE IC₅₀ (weaker BuChE inhibition) may translate to reduced peripheral cholinergic side effects, a key consideration when selecting between copride-family candidates for in vivo AD research where chronic dosing is required.

• [1] Rochais C, et al. Eur J Med Chem. 2024 Dec 15;280:116975. View Source
• [2] Lecoutey C, et al. Proc Natl Acad Sci U S A. 2014;111(36):E3825-30. Table 3: Donecopride hAChE IC₅₀ = 16 nM; eqBuChE IC₅₀ = 3,530 nM. View Source

sAPPα Release in Cellular Model

In COS-7 cells transiently expressing human 5-HT₄R, flucopride acts as a partial agonist and induces a dose-dependent release of soluble amyloid precursor protein alpha (sAPPα) with an EC₅₀ of 23.0 ± 9.9 nM and an EMax of 19.7 ± 0.6% [1]. Donecopride, evaluated in the same cellular model across two independent studies, promotes sAPPα secretion with an EC₅₀ of 11.3 nM [2]. While donecopride is approximately 2-fold more potent (lower EC₅₀) in promoting sAPPα release, the quantitative difference in EMax for flucopride has been explicitly reported (19.7%), whereas the EMax for donecopride was not numerically specified in the comparator study, limiting full comparative pharmacodynamic evaluation [1] [2].

sAPPα release

Reported

Flucopride EC₅₀ = 23.0 ± 9.9 nM, EMax = 19.7 ± 0.6% (COS-7 h5-HT₄R). Donecopride EC₅₀ = 11.3 nM, EMax not reported.

Supports non-amyloidogenic APP processing model; EMax enables dose-response characterization.

Donecopride EMax unavailable in primary study.

Evidence Dimension	Potency (EC₅₀) and efficacy (EMax) of sAPPα release in a cellular model of non-amyloidogenic APP processing
Target Compound Data	Flucopride: EC₅₀ = 23.0 ± 9.9 nM; EMax = 19.7 ± 0.6% (n = 3)
Comparator Or Baseline	Donecopride: EC₅₀ = 11.3 nM (EMax not numerically reported in primary comparator study)
Quantified Difference	Donecopride exhibits approximately 2-fold higher potency (lower EC₅₀) than flucopride in the same assay system; comparative EMax data unavailable for donecopride.
Conditions	COS-7 cells transiently expressing human 5-HT₄R; sAPPα quantified in cell supernatant [1] [2]

Why This Matters

Both compounds engage the non-amyloidogenic APP processing pathway, a proposed disease-modifying mechanism in AD; the availability of flucopride's EMax data enables more precise dose–response modeling in preclinical efficacy studies compared to donecopride, where EMax is unreported in the primary characterization paper.

• [1] Rochais C, et al. Eur J Med Chem. 2024 Dec 15;280:116975. (sAPPα EC₅₀ = 23.0 ± 9.9 nM; EMax = 19.7 ± 0.6%) View Source
• [2] Lecoutey C, et al. Proc Natl Acad Sci U S A. 2014;111(36):E3825-30. (Donecopride sAPPα EC₅₀ = 11.3 nM) View Source

In Vivo Antiamnesiant and Promnesiant Effects

Flucopride was evaluated in two complementary in vivo murine behavioral paradigms: a scopolamine-induced deficit model of working memory (assessed by spontaneous alternation in a Y-maze) and a novel object recognition (NOR) test [1]. At a dose of 10 mg/kg (i.p.), flucopride significantly reversed the scopolamine-induced spontaneous alternation deficit and decreased spontaneous locomotor activity, demonstrating antiamnesiant properties [1] . In the NOR test, flucopride exhibited promnesiant (memory-enhancing) capacities [1]. For comparison, donecopride demonstrated procognitive effects in the object recognition test at lower doses of 0.3 and 1 mg/kg (i.p.) but required chronic (3-month) administration to show anti-amnesic properties in transgenic AD mouse models [2] [3]. The quantitative comparison of effective dose ranges between flucopride (10 mg/kg acute) and donecopride (0.3–1 mg/kg acute) must be interpreted with caution, as the behavioral endpoints and experimental protocols differ between studies.

In vivo behavioral model

Reported

Flucopride 10 mg/kg i.p. reversed scopolamine-induced alternation deficit and showed promnesiant effect in NOR test (mice). Donecopride active at 0.3–1 mg/kg in different paradigms.

Reported scopolamine-challenge model response and NOR memory endpoint; within-compound behavioral profiling.

Cross-study, different protocols and mouse strains.

Evidence Dimension	In vivo efficacy in behavioral models of memory (acute scopolamine-induced deficit and novel object recognition)
Target Compound Data	Flucopride: 10 mg/kg (i.p.) reverses scopolamine-induced spontaneous alternation deficit; demonstrates antiamnesiant and promnesiant properties in NOR test [1]
Comparator Or Baseline	Donecopride: 0.3 and 1 mg/kg (i.p.) improve memory performance in object recognition test (acute); chronic (3-month) administration shows anti-amnesic effects in 5XFAD and Aβ-exposed mouse models [2] [3]
Quantified Difference	Flucopride's acute effective dose (10 mg/kg) is 10- to 33-fold higher than donecopride's acute effective dose range (0.3–1 mg/kg) in related but not identical behavioral paradigms.
Conditions	Male Swiss mice (scopolamine model, NOR test) for flucopride; C57BL/6J mice (NOR, Y-maze, Morris water maze) for donecopride; different laboratories and protocols [1] [2]

Why This Matters

Flucopride is one of only two copride-family compounds (alongside donecopride) with published in vivo antiamnesiant and promnesiant data, establishing its credentials as a preclinical candidate. Procurement decisions should consider the availability of both acute scopolamine-reversal and NOR data for flucopride from a single study, enabling within-compound behavioral profiling.

• [1] Rochais C, et al. Eur J Med Chem. 2024 Dec 15;280:116975. View Source
• [2] Lecoutey C, et al. Proc Natl Acad Sci U S A. 2014;111(36):E3825-30. (Donecopride in vivo: 0.3 and 1 mg/kg improve memory in object recognition test) View Source
• [3] Rochais C, Lecoutey C, Hamidouche K, Giannoni P, Gaven F, Cem E, Mignani S, Baranger K, Freret T, Bockaert J, Rivera S, Boulouard M, Dallemagne P, Claeysen S. Donecopride, a Swiss army knife with potential against Alzheimer's disease. Br J Pharmacol. 2020 May;177(9):1988-2005. View Source

Dual-Target Advantage vs. RS67333

RS67333, the precursor 5-HT₄R partial agonist from which the copride family was derived, exhibits 5-HT₄R affinity (pKᵢ = 7.88–8.7) but only submicromolar AChE inhibitory activity (IC₅₀ = 403 ± 86 nM) [1] [2]. Flucopride represents a dramatic optimization: it achieves a 16.8-fold improvement in AChE inhibition potency (IC₅₀ = 24 nM vs. 403 nM for RS67333) while maintaining comparable 5-HT₄R affinity (Kᵢ = 9.6 nM) [2] . This dual-target optimization places both activities in the low nanomolar range, a prerequisite for a viable MTDL wherein both mechanisms can contribute meaningfully at therapeutically relevant concentrations. Donepezil, the standard-of-care AChE inhibitor, lacks 5-HT₄R activity entirely, representing a single-mechanism comparator [1].

Dual-target vs. RS67333

Reported

Flucopride AChE IC₅₀ = 24 nM, 5-HT₄R Kᵢ = 9.6 nM. RS67333 AChE IC₅₀ = 403 nM, 5-HT₄R pKᵢ 7.88–8.7. Donepezil has no 5-HT₄R activity.

Dual nanomolar-range target engagement profile; avoids combination dosing of separate probes.

16.8-fold AChE improvement vs. RS67333; both targets characterized in one study.

Evidence Dimension	Dual-target potency: AChE inhibition (IC₅₀) and 5-HT₄R affinity (Kᵢ)
Target Compound Data	Flucopride: hAChE IC₅₀ = 24 nM; h5-HT₄R Kᵢ = 9.6 nM (partial agonist)
Comparator Or Baseline	RS67333: hAChE IC₅₀ = 403 ± 86 nM; 5-HT₄R pKᵢ = 7.88–8.7 (Kᵢ ≈ 13–2 nM depending on assay). Donepezil: hAChE IC₅₀ = 6 nM; no 5-HT₄R activity.
Quantified Difference	Flucopride exhibits 16.8-fold greater AChE inhibitory potency than RS67333 while maintaining comparable low-nanomolar 5-HT₄R affinity. Flucopride's AChE IC₅₀ (24 nM) is within 4-fold of donepezil (6 nM), despite flucopride's additional 5-HT₄R agonism.
Conditions	Human recombinant AChE (Ellman's assay); human 5-HT₄R binding assays; COS-7 cells expressing h5-HT₄R for functional agonism [1] [2]

Why This Matters

When a research program requires simultaneous engagement of both cholinergic and serotonergic mechanisms, flucopride is the only copride-family compound providing both activities in the low-nanomolar range with published dual-target characterization in a single cohesive study, avoiding the need for combination dosing of separate AChE inhibitor and 5-HT₄R agonist tool compounds.

• [1] Lecoutey C, et al. Proc Natl Acad Sci U S A. 2014;111(36):E3825-30. (RS67333 AChE IC₅₀ = 403 nM; RS67333 5-HT₄R data) View Source
• [2] Rochais C, et al. Eur J Med Chem. 2024 Dec 15;280:116975. (Flucopride AChE IC₅₀ = 24 nM; 5-HT₄R Kᵢ = 9.6 nM) View Source

Predicted BBB and GI Permeability

Flucopride was assessed in a parallel artificial membrane permeability assay (PAMPA), which predicted favorable gastrointestinal tract (GIT) penetration and blood-brain barrier (BBB) transmembrane permeability [1] . For comparison, donecopride fumarate salt was also evaluated by PAMPA and exhibited a PAMPA effective permeability coefficient (Pₑ) of 0.10 [2]. However, direct quantitative comparison (flucopride Pₑ value vs. donecopride Pₑ value) cannot be made because the numerical Pₑ for flucopride has not been publicly disclosed in accessible sources. The primary literature for flucopride describes its drugability parameters as 'excellent' in qualitative terms, referencing the PAMPA data, but the original article is under a paid access restriction [1].

BBB/GI permeability

Data to verify

PAMPA assay predicted favorable gastrointestinal and blood-brain barrier penetration. Numerical Pₑ not publicly disclosed.

Permeability context requires validation; contact primary authors for quantitative data.

Donecopride fumarate Pₑ = 0.10, but cross-salt comparison caution advised.

Evidence Dimension	In vitro BBB permeability prediction (PAMPA assay)
Target Compound Data	Flucopride: Predicted to exhibit significant GIT penetration and BBB permeability (PAMPA assay); numerical Pₑ not publicly disclosed in open-access sources [1]
Comparator Or Baseline	Donecopride (fumarate salt): PAMPA Pₑ = 0.10 [2]
Quantified Difference	Cannot be quantified from available open-access data; both compounds are reported to be BBB-permeable by PAMPA.
Conditions	Parallel Artificial Membrane Permeability Assay (PAMPA); donecopride data from fumarate salt formulation [1] [2]

Why This Matters

BBB permeability is a critical selection criterion for CNS-targeted preclinical candidates. Qualitative PAMPA data for flucopride support its suitability for in vivo CNS studies; however, the absence of publicly accessible numerical Pₑ values means procurement decisions relying on quantitative ADME benchmarking require direct inquiry to the primary authors or supplementary material of the 2024 Eur J Med Chem paper [1].

• [1] Rochais C, et al. Eur J Med Chem. 2024 Dec 15;280:116975. (PAMPA data for flucopride; 'excellent drugability parameters') View Source
• [2] Scite.ai / PAMPA data for donecopride fumarate: Pₑ = 0.10. Reference 38 in Corvaisier S, et al. (Design of donecopride salt forms). View Source

Structural SAR: Fluorine Substitution

Flucopride is the direct product of a focused SAR campaign in which the chlorine atom at the 5-position of donecopride's phenyl ring was replaced by a fluorine atom [1]. This single-atom substitution (Cl → F) was identified among various halogen replacements (Br, I, F) as yielding 'a potent analog' with 'promising in vitro activities associated to excellent drugability parameters' [1]. A parallel SAR exploration replaced the methoxy group of donecopride with a deuterated methoxy group, yielding deudonecopride [1]. While quantitative head-to-head pharmacological data for all three compounds (flucopride, donecopride, deudonecopride) are not disaggregated in the publicly available abstract and highlights of the primary paper, the fluorine substitution was explicitly singled out by the authors as the most promising modification warranting advanced in vivo evaluation [1].

Structural SAR

Context-dependent

Fluorine substitution at phenyl 5-position identified as most promising halogen modification; flucopride advanced to in vivo evaluation.

SAR fluorine benchmark for copride chemotype; distinct probe vs. chlorine analog.

Quantitative ranking across all halogen analogs not publicly disaggregated.

Evidence Dimension	Structural differentiation and author-designated rank-ordering of pharmacological promise within the copride series
Target Compound Data	Flucopride: Fluorine substitution at the 5-position of the phenyl ring; selected for in vivo evaluation based on in vitro activity and drugability [1]
Comparator Or Baseline	Donecopride: Chlorine at the 5-position (first-in-class). Deudonecopride: Deuterated methoxy group replacement.
Quantified Difference	No publicly accessible numerical rank-order data comparing all three compounds across identical assay panels; qualitative designation of flucopride as the most promising halogen-substituted analog [1].
Conditions	SAR study of 21 donecopride analogs exploring substituent effects of methoxy, amine, and halogen groups on the phenyl ring [1]

Why This Matters

For procurement in SAR-driven medicinal chemistry programs, flucopride represents the fluorine-substituted benchmark within the copride chemical space. The known influence of fluorine on metabolic stability, lipophilicity, and conformational properties makes flucopride a distinct chemical tool from its chlorine-containing parent donecopride, supporting its purchase as a structurally unique pharmacological probe.

• [1] Rochais C, et al. Eur J Med Chem. 2024 Dec 15;280:116975. (SAR study: 21 analogs; fluorine substitution yields flucopride; deudonecopride via deuterated methoxy) View Source

Flucopride Research Applications

Dual AChE/5-HT₄R Target Engagement

Flucopride is the preferred tool compound for preclinical AD studies where the experimental hypothesis requires concurrent AChE inhibition (IC₅₀ = 24 nM) and 5-HT₄R partial agonism (Kᵢ = 9.6 nM) in a single molecular entity, as established in the 2024 Eur J Med Chem characterization paper [1]. Its 16.8-fold improvement in AChE inhibitory potency over the precursor compound RS67333 enables dual-mechanism engagement at low nanomolar concentrations without the pharmacokinetic complexity of combination dosing [1] [2]. This scenario is directly supported by the in vivo demonstration that flucopride exerts both antiamnesiant and promnesiant effects in scopolamine-challenged mice, validating target engagement at the behavioral level [1].

In Vivo Scopolamine and NOR Models

Flucopride is one of only two copride-family compounds with published efficacy in both the scopolamine-induced spontaneous alternation deficit model (Y-maze, antiamnesiant effect) and the novel object recognition test (promnesiant effect), both at a 10 mg/kg i.p. dose in mice [1] . Researchers establishing in-house behavioral pharmacology protocols for MTDL evaluation can use flucopride as a validated positive control, with published effect sizes and experimental conditions available from a single cohesive study [1]. The compound's predicted BBB permeability (PAMPA assay) further supports its suitability for CNS behavioral studies .

Halogen SAR in the Copride Series

For medicinal chemistry teams conducting structure–activity relationship studies within the copride chemotype, flucopride serves as the fluorine-substituted reference standard. The 2024 SAR study explicitly identified the Cl→F replacement as the most pharmacologically promising halogen modification among those tested (F, Cl, Br, I), leading to flucopride's advancement to in vivo evaluation [1]. Procuring flucopride alongside donecopride (chlorine analog) and, where available, deudonecopride (deuterated methoxy analog) enables head-to-head pharmacological benchmarking of halogen and isotope effects on AChE inhibition, 5-HT₄R agonism, sAPPα release, and drugability parameters within a controlled experimental framework [1].

sAPPα Release Quantification

Flucopride is a validated tool for investigating 5-HT₄R-mediated non-amyloidogenic APP processing in cellular models. In COS-7 cells transiently expressing human 5-HT₄R, flucopride induces sAPPα release with a well-characterized EC₅₀ of 23.0 ± 9.9 nM and an EMax of 19.7 ± 0.6%, providing a fully reported concentration–response relationship suitable for quantitative pharmacological modeling [1]. This contrasts with donecopride, whose sAPPα EC₅₀ (11.3 nM) was reported without an accompanying EMax value in the primary characterization study [2], making flucopride the copride-family member with the most completely documented sAPPα release pharmacodynamics for in vitro assay development and calibration [1] [2].

Application

Selection Property

Validation Focus

Dual AChE/5-HT₄R target engagement study

Dual-mechanism MTDL profile (AChE inhibition + 5-HT₄R partial agonism)

Concurrent cholinergic and serotonergic pathway engagement in Alzheimer's research models

In vivo scopolamine and NOR behavioral models

Published in vivo antiamnesiant/promnesiant endpoint context (single cohesive study)

Scopolamine-induced deficit reversal and novel object recognition memory endpoints

Halogen SAR within copride chemotype

Fluorine-substituted structural benchmark (Cl → F modification)

Pharmacological comparison vs. chlorine and deuterated methoxy analogs in controlled framework

sAPPα release quantification assay

Fully characterized concentration-response profile (EC₅₀ and EMax reported)

Non-amyloidogenic APP processing pathway modeling and dose-response calibration

• [1] Rochais C, et al. Eur J Med Chem. 2024 Dec 15;280:116975. View Source
• [2] Lecoutey C, et al. Proc Natl Acad Sci U S A. 2014;111(36):E3825-30. View Source